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Compound of Interest

Compound Name: 1-tert-Butyl-4-nitrobenzene

cat. No.: B034581

An In-Depth Technical Guide to 1-tert-butyl-4-nitrobenzene

Introduction

1-tert-butyl-4-nitrobenzene is an aromatic organic compound characterized by a benzene ring
substituted with a tert-butyl group and a nitro group at the para position.[1] The presence of the
sterically bulky tert-butyl group and the electron-withdrawing nitro group imparts unique
chemical properties and reactivity to the molecule.[1][2] This guide provides a comprehensive
overview of its chemical properties, synthesis, and applications, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 1-tert-butyl-4-nitrobenzene are summarized in the table below.
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Property Value
IUPAC Name 1-tert-butyl-4-nitrobenzene[3]
CAS Number 3282-56-2[3][4][5][6]

Molecular Formula

C1oH13NO2[1][3][41[5]1[6][7]

Molecular Weight 179.22 g/mol [1][3][7]I8]

Appearance White to pale yellow crystalline solid[1][2]
Boiling Point 258.6 °C at 760 mmHg[9]

Melting Point 37-39 °C[2]

Synonyms 4-tert-butylnitrobenzene, p-nitro-t-

butylbenzene[1][3]

Synthesis and Experimental Protocols

Several synthetic routes to 1-tert-butyl-4-nitrobenzene have been established, ranging from

classical nitration reactions to more modern catalytic methods.
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Figure 1: Synthetic Pathways to 1-tert-butyl-4-nitrobenzene

Detailed Experimental Protocols

Protocol 1: Direct Nitration of tert-Butylbenzene[1] This is a traditional method for electrophilic

aromatic substitution.

temperature.

Cool a mixture of concentrated nitric acid and sulfuric acid.

Slowly add tert-butylbenzene to the cooled nitrating mixture while maintaining a low

After the addition is complete, allow the reaction to proceed until completion.

Pour the reaction mixture over ice and extract the product with a suitable organic solvent.
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» Wash the organic layer, dry it over an anhydrous salt, and remove the solvent under reduced
pressure.

» Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis from 4-tert-Butylaniline[7] This modern approach offers high yields under
milder conditions.

e Dissolve 4-tert-butylaniline (1.0 mmol) and potassium carbonate (1.0 mmol) in acetonitrile (3
mL).

o Add a 50% aqueous solution of hydrogen peroxide (3.0 mmol) to the mixture.

e Stir the mixture at room temperature for 10-15 minutes.

» Remove the solvent under vacuum.

o Extract the residue three times with ethyl acetate.

e Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.
o Evaporate the solvent to obtain the crude product.

» Purify the product by column chromatography using a hexane/ethyl acetate mixture to
achieve a 90% vyield.

Protocol 3: Copper-Catalyzed Synthesis from 1-tert-butyl-4-iodobenzene[7][10] This method is
suitable for substrates where direct nitration is not feasible.

» In an oven-dried pressure tube under a nitrogen atmosphere, combine 1-tert-butyl-4-
iodobenzene (0.5 mmol), copper(ll) trifluoromethanesulfonate (45 mg, 0.125 mmol),
potassium nitrite (128 mg, 1.5 mmol), and anhydrous dimethylsulfoxide (0.6 mL).

o Seal the tube and purge with nitrogen for 5 minutes.
 Stir the mixture at room temperature for 10 minutes.

e Gradually heat the reaction to 130 °C and maintain this temperature for 48 hours.
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 After cooling to room temperature, quench the reaction with ice water and extract with ethyl
acetate (3 x 10 mL).

o Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

 Purify the crude product by silica gel column chromatography.

Applications in Research and Development

1-tert-butyl-4-nitrobenzene serves as a versatile intermediate in various fields, including
medicinal chemistry and materials science.[1]
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Figure 2: Potential Applications of 1-tert-butyl-4-nitrobenzene
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Organic Synthesis

It is a key starting material for synthesizing more complex molecules. The nitro group can be

readily reduced to an amine, which can then undergo a wide range of further transformations.
[1] This makes it a valuable precursor for creating substituted anilines, which are important in
the pharmaceutical and agrochemical industries.[]

Medicinal Chemistry

In drug development, the nitro group can be used as a bioisostere for other functional groups,
potentially leading to new pharmaceuticals with improved properties.[1] While nitro-containing
drugs have been associated with toxicity, careful molecular design can mitigate these risks, and
they remain a feature of some therapeutics.[11]

Materials Science and Organic Electronics

The reduction of the nitro group to an amine allows for the introduction of functionalities
suitable for electron or hole transport in organic electronic devices.[1] Furthermore, 1-tert-
butyl-4-nitrobenzene is used to prepare substituted biphenyls, which are important building
blocks for new materials.[1] The bulky tert-butyl group can also influence the self-assembly
properties of molecules, making it a candidate for developing new functional materials.[1]

Safety and Handling

Limited specific toxicity data is available for 1-tert-butyl-4-nitrobenzene. However, as with
many aromatic nitro compounds, it is considered harmful if swallowed, inhaled, or absorbed
through the skin.[3] It can cause irritation to the skin, eyes, and respiratory system.[1]
Appropriate personal protective equipment should be used when handling this compound. It
can also react with strong oxidizing agents.[1]

Conclusion

1-tert-butyl-4-nitrobenzene is a valuable compound in organic chemistry with a well-defined
set of properties and synthetic routes. Its utility as an intermediate in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials makes it a subject of continued
interest for researchers and professionals in chemical and drug development. The presence of
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both a sterically demanding tert-butyl group and a reactive nitro group provides a platform for
diverse chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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